Cas no 25451-04-1 (1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1))

• Product Name: 1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1)
• CAS No: 25451-04-1
• MF: C₁₁H₁₈BrNO₂
• MW: 276.170122623444
• CID: 277013
• PubChem ID: 212998
• Update Time: 2025-04-19

1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(4-aminophenyl)-2-ethyl-, hydrobromide (1:1)
• 2-(4-aminophenyl)-2-ethylpropane-1,3-diol,hydrobromide
• DTXSID40180118
• 2-Ethyl-2-(p-aminophenyl)-1,3-propanediol hydrobromide
• 2-(p-Aminophenyl)-2-ethyl-1,3-propanediol hydrobromide
• 25451-04-1
• 1,3-Propanediol, 2-(p-aminophenyl)-2-ethyl-, hydrobromide

• Inchi： 1S/C11H17NO2.BrH/c1-2-11(7-13,8-14)9-3-5-10(12)6-4-9;/h3-6,13-14H,2,7-8,12H2,1H3;1H
• InChI Key： ZDSZCUGBELZLCO-UHFFFAOYSA-N
• SMILES： Br.OCC(CO)(C1C=CC(=CC=1)N)CC

Computed Properties

• Exact Mass: 275.05214
• Monoisotopic Mass: 275.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Boiling Point: 405.7°Cat760mmHg
• Flash Point: 199.1°C
• PSA: 66.48